Cas no 8007-04-3 (1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile)

• Product name: 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile
• CAS No: 8007-04-3
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 725409

1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Oils, hop
• HOP OIL
• Hops
• Hops Flower Extract
• FEMA No. 2580
• Hop absolute
• Hop extract EI
• Hopfenextrakte EI
• Hopfenextrakte EI [German]
• Hops (Humulus Iupulus) Extract or Powder
• Hops (Humulus Iupulus) Extract or Powder [flower]
• Hops oil
• Hops oil (Humulus lupulus L.)
• Hops oil, essential
• Humulus
• Humulus lupulus oil
• Oblonia absolute
• Oil of hops
• 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile
• 1,2-dimethylbenzimidazole-5-carbonitrile
• 1,2-DIMETHYL-1H-BENZIMIDAZOLE-5-CARBONITRILE
• KM2009
• STL570869
• AS07074
• V7817
• European Hop Spike Extract

• Inchi： 1S/C10H9N3/c1-7-12-9-5-8(6-11)3-4-10(9)13(7)2/h3-5H,1-2H3
• InChI Key： HJYJGQHRYUADIO-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NC2C=C(C#N)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: The light yellow to yellowish green liquid has the unique spicy aroma and bitter taste of hops. During storage, the color will gradually become dark and reddish brown, and the relative density and viscosity will also gradually increase
• Density: d2525 0.825-0.926
• Refractive Index: nD20 1.470-1.494
• Solubility: Insoluble in water \ glycerol and propylene glycol, slightly soluble in ethanol, soluble in diethyl ether and most non-volatile oils, soluble in mineral oil, but milky white
• FEMA: 2580